Cas no 1261439-83-1 (5-Chloro-2'-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid)

• Product Name: 5-Chloro-2'-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid
• CAS No: 1261439-83-1
• MF: C₁₄H₈ClF₃O₂
• MW: 300.660333633423
• CID: 2761202
• PubChem ID: 53227598
• Update Time: 2025-04-21

5-Chloro-2'-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1261439-83-1
• DTXSID20691131
• 5-Chloro-2'-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid
• 5-Chloro-2'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• MFCD18321744
• A1-34627
• 5-CHLORO-3-(2-TRIFLUOROMETHYLPHENYL)BENZOIC ACID

• Inchi： 1S/C14H8ClF3O2/c15-10-6-8(5-9(7-10)13(19)20)11-3-1-2-4-12(11)14(16,17)18/h1-7H,(H,19,20)
• InChI Key： JRTXJSQUORHGJL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 300.0164917Da
• Monoisotopic Mass: 300.0164917Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų